Cas no 1344372-85-5 (Benzenepropanol, β-methyl-3-(trifluoromethyl)-)

• Product Name: Benzenepropanol, β-methyl-3-(trifluoromethyl)-
• CAS No: 1344372-85-5
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• CID: 6469691
• Update Time: 2025-06-08

Benzenepropanol, β-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, β-methyl-3-(trifluoromethyl)-
• 2-Methyl-3-(3-(trifluoromethyl)phenyl)propan-1-ol

• Inchi： 1S/C11H13F3O/c1-8(7-15)5-9-3-2-4-10(6-9)11(12,13)14/h2-4,6,8,15H,5,7H2,1H3
• InChI Key： PLJIYZZQOAHWJL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C(F)(F)F)C=1)C(C)CO

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 249.3±35.0 °C(Predicted)
• pka: 14.92±0.10(Predicted)

Additional information on Benzenepropanol, β-methyl-3-(trifluoromethyl)-

Benzenepropanol, β-methyl-3-(trifluoromethyl)- (CAS No. 1344372-85-5): A Comprehensive Overview

Benzenepropanol, specifically the compound with the chemical name β-methyl-3-(trifluoromethyl)benzene-propanol, identified by its CAS number CAS No. 1344372-85-5, is a fascinating molecule with significant implications in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and material science.

The molecular structure of Benzenepropanol, β-methyl-3-(trifluoromethyl) consists of a benzene ring substituted with a trifluoromethyl group at the 3-position and a propanol side chain at the β-position. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in pharmaceutical design.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate biological activity and improve pharmacokinetic profiles. The trifluoromethyl group, in particular, is widely recognized for its role in enhancing binding affinity and resistance to metabolic degradation. This has led to extensive research into fluorinated analogs of existing drugs and the discovery of new therapeutic agents.

The synthesis of Benzenepropanol, β-methyl-3-(trifluoromethyl) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Grignard reactions, Friedel-Crafts alkylation, and reduction processes. The use of advanced catalytic systems and green chemistry principles has further refined these synthetic methodologies, making them more efficient and environmentally friendly.

One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules. The benzene ring serves as a scaffold for further functionalization, allowing chemists to design molecules with specific biological activities. For instance, derivatives of Benzenepropanol, β-methyl-3-(trifluoromethyl) have been explored as candidates for antimicrobial, anti-inflammatory, and anticancer agents.

The trifluoromethyl group at the 3-position of the benzene ring plays a critical role in determining the pharmacological properties of the molecule. It can influence both the electronic distribution and steric environment around the active site of enzymes or receptors, thereby modulating binding interactions. This has been particularly useful in rational drug design, where subtle modifications can lead to significant improvements in drug efficacy and selectivity.

In addition to its pharmaceutical applications, Benzenepropanol, β-methyl-3-(trifluoromethyl) has shown promise in material science. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced thermal stability and chemical resistance. The presence of fluorine atoms also contributes to low surface energy properties, which are valuable in applications such as lubricants and surface treatments.

The latest research in this field highlights several innovative approaches to utilizing Benzenepropanol, β-methyl-3-(trifluoromethyl). For example, studies have demonstrated its use as a building block for constructing complex organic molecules through cross-coupling reactions like Suzuki-Miyaura coupling. These reactions allow for the efficient formation of carbon-carbon bonds, which are essential for creating intricate molecular architectures.